Cas no 39058-84-9 (3-bromo-4-methylsulfonyl-benzoic acid)
39058-84-9 structure
Product Name:3-bromo-4-methylsulfonyl-benzoic acid
CAS No:39058-84-9
MF:C8H7BrO4S
MW:279.107780694962
MDL:MFCD13191607
CID:1056223
PubChem ID:53393437
Update Time:2025-04-20
3-bromo-4-methylsulfonyl-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4-(methylsulfonyl)benzoic acid
- 3-bromo-4-methylsulfonylbenzoic acid
- 3-bromo-4-methanesulfonylbenzoic acid
- 3-Bromo-4-(methylsulfonyl)benzoicAcid
- TRA0074397
- 3-Bromo-4-(methanesulfonyl)benzoic acid
- SY006908
- AB0065315
- Z1695797804
- 3-bromo-4-methylsulfonyl-benzoic acid
- CS-0343252
- Z1269204989
- MFCD13191607
- DTXSID40693915
- 39058-84-9
- EN300-124276
- DB-069753
- AMY20257
- AKOS015903845
- SCHEMBL8780064
- AS-31593
-
- MDL： MFCD13191607
- Inchi： 1S/C8H7BrO4S/c1-14(12,13)7-3-2-5(8(10)11)4-6(7)9/h2-4H,1H3,(H,10,11)
- InChI Key： KTVNPQRQWOOMGI-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)O)C=CC=1S(C)(=O)=O
Computed Properties
- Exact Mass: 277.92500
- Monoisotopic Mass: 277.92484g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.8
- XLogP3: 1.4
Experimental Properties
- Density: 1.745±0.06 g/cm3 (20 ºC 760 Torr),
- Flash Point: 242.508℃
- Solubility: Very slightly soluble (0.67 g/l) (25 º C),
- PSA: 79.82000
- LogP: 2.63160
3-bromo-4-methylsulfonyl-benzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-bromo-4-methylsulfonyl-benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019097541-5g |
3-Bromo-4-(methylsulfonyl)benzoic acid |
39058-84-9 | 97% | 5g |
$505.44 | 2023-09-02 | |
| Alichem | A019097541-10g |
3-Bromo-4-(methylsulfonyl)benzoic acid |
39058-84-9 | 97% | 10g |
$707.13 | 2023-09-02 | |
| Alichem | A019097541-25g |
3-Bromo-4-(methylsulfonyl)benzoic acid |
39058-84-9 | 97% | 25g |
$1076.35 | 2023-09-02 | |
| TRC | B697740-100mg |
3-Bromo-4-(methylsulfonyl)benzoic acid |
39058-84-9 | 100mg |
$ 110.00 | 2023-04-18 | ||
| TRC | B697740-250mg |
3-Bromo-4-(methylsulfonyl)benzoic acid |
39058-84-9 | 250mg |
$ 201.00 | 2023-04-18 | ||
| TRC | B697740-500mg |
3-Bromo-4-(methylsulfonyl)benzoic acid |
39058-84-9 | 500mg |
$ 316.00 | 2023-04-18 | ||
| TRC | B697740-1g |
3-Bromo-4-(methylsulfonyl)benzoic acid |
39058-84-9 | 1g |
$ 442.00 | 2023-04-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D851776-5g |
3-Bromo-4-(methylsulfonyl)benzoic Acid |
39058-84-9 | ≥97% | 5g |
2,242.80 | 2021-05-17 | |
| Ambeed | A588731-100mg |
3-Bromo-4-(methylsulfonyl)benzoic acid |
39058-84-9 | 97% | 100mg |
$28.0 | 2025-04-19 | |
| Ambeed | A588731-250mg |
3-Bromo-4-(methylsulfonyl)benzoic acid |
39058-84-9 | 97% | 250mg |
$37.0 | 2025-04-19 |
3-bromo-4-methylsulfonyl-benzoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:39058-84-9)3-bromo-4-methylsulfonyl-benzoic acid
Order Number:A873725
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:40
Price ($):215.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:39058-84-9)3-Bromo-4-(methylsulfonyl)benzoic Acid
Order Number:sfd18372
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
3-bromo-4-methylsulfonyl-benzoic acid Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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